Cas no 1261495-48-0 (5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile)

• Product Name: 5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile
• CAS No: 1261495-48-0
• MF: C₁₅H₉F₄N
• MW: 279.23227763176
• CID: 4790763
• Update Time: 2025-06-15

5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile

• Inchi： 1S/C15H9F4N/c16-11-6-5-10(7-8-20)13(9-11)12-3-1-2-4-14(12)15(17,18)19/h1-6,9H,7H2
• InChI Key： HEAFHJQJALXNGD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=CC=1CC#N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8

Additional information on 5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile

Introduction to 5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile (CAS No. 1261495-48-0)

5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1261495-48-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, characterized by its two benzene rings connected by a central carbon-carbon bond. The presence of both a fluoro group and a trifluoromethyl group on the biphenyl core imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile make it particularly interesting for medicinal chemists. The fluoro substituent is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles of drug candidates. Similarly, the trifluoromethyl group contributes to lipophilicity and can influence the pharmacological activity of a molecule. These attributes have led to its exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their promising applications in drug discovery. Studies have demonstrated that incorporating fluorine atoms into molecular structures can lead to improved drug efficacy and reduced side effects. For instance, fluoroaromatics have been widely used in the synthesis of antiviral, anticancer, and anti-inflammatory drugs. The compound 5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile is no exception and has been investigated for its potential in various therapeutic areas.

One of the most compelling aspects of 5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile is its role as a building block in the synthesis of more complex molecules. The acetonitrile functionality provides a versatile handle for further chemical modifications, allowing researchers to explore diverse structural motifs. This flexibility has made it a preferred choice for medicinal chemists seeking to develop novel scaffolds with enhanced biological activity.

Recent advancements in computational chemistry have further highlighted the significance of 5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile. Molecular modeling studies have revealed that this compound can interact with biological targets in ways that are not achievable with non-fluorinated analogs. These insights have guided the design of new drug candidates with improved binding affinities and selectivity. Additionally, the use of machine learning algorithms has accelerated the discovery process by predicting the biological activity of fluorinated compounds with high accuracy.

The agrochemical industry has also benefited from the exploration of fluorinated biphenyl derivatives like 5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile. Fluoroaromatics are known for their enhanced stability against environmental degradation, which translates to prolonged efficacy in crop protection applications. Researchers have developed novel herbicides and insecticides incorporating these motifs, offering farmers more effective solutions for pest management.

Another area where this compound has shown promise is in materials science. Fluorinated aromatic compounds are valued for their thermal stability and chemical resistance, making them suitable for use in advanced materials such as polymers and coatings. The unique electronic properties of 5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile have been exploited to develop materials with tailored optical and electronic characteristics.

In conclusion, 5-Fluoro-2'-(trifluoromethyl)biphenyl-2-acetonitrile (CAS No. 1261495-48-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its structural features and functional groups make it an invaluable tool for synthetic chemists and researchers working on drug discovery, agrochemicals, and advanced materials. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an even greater role in future scientific endeavors.